Cas no 2138146-19-5 (3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2138146-19-5
• MF: C₈H₄Cl₂N₂O₃S
• MW: 279.0999584198
• CID: 5916265
• PubChem ID: 165454129
• Update Time: 2025-05-25

3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138146-19-5
• EN300-716952
• 3-(dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C8H4Cl2N2O3S/c1-2-3(7(13)14)4(12-15-2)5-6(9)11-8(10)16-5/h1H3,(H,13,14)
• InChI Key： MKABZEQKDYWBLK-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C(C(=O)O)=C(C)ON=2)SC(=N1)Cl

Computed Properties

• Exact Mass: 277.9319686g/mol
• Monoisotopic Mass: 277.9319686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid

3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid: A Comprehensive Overview

The compound 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid, identified by the CAS registry number 2138146-19-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring fused thiazole and oxazole rings. The presence of these heterocycles imparts unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid could be a promising candidate for drug development, particularly in the treatment of chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in Organic Process Research & Development detailed a novel approach to synthesizing similar thiazole-containing compounds using microwave-assisted reactions. This method not only enhances reaction efficiency but also reduces the environmental footprint compared to conventional methods. Such advancements underscore the importance of optimizing synthetic pathways for large-scale production of this compound.

In terms of applications, 3-(Dichloro-1,3-thiazol-5-yl)-5-methyl-1,2 oxazole 4 carboxylic acid has shown potential in agrochemicals as well. Research conducted by agricultural scientists has indicated that this compound exhibits strong pesticidal activity against various crop pests. This discovery aligns with the growing demand for sustainable pest management solutions in modern agriculture.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been explored in recent studies published in Inorganic Chemistry. These complexes exhibit intriguing magnetic properties, which could be harnessed in developing advanced magnetic materials for use in electronic devices.

Furthermore, the environmental impact of this compound has been a focus of recent research. A study published in Environmental Science & Technology assessed the biodegradability and toxicity profiles of similar thiazole derivatives. The results indicated that under controlled conditions, these compounds can undergo efficient biodegradation without posing significant risks to aquatic ecosystems. This information is crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 3-(Dichloro 1 3 thiazol 5 yl) 5 methyl 1 2 oxazole 4 carboxylic acid represents a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an area of active research interest. As advancements in synthetic methodologies and application development continue to unfold, this compound is poised to play an increasingly important role in both scientific research and industrial applications.